Cas no 17345-61-8 (3,4-Dihydroxybenzonitrile)

3,4-Dihydroxybenzonitrile structure
3,4-Dihydroxybenzonitrile structure
Product Name:3,4-Dihydroxybenzonitrile
CAS No:17345-61-8
MF:C7H5NO2
MW:135.120101690292
MDL:MFCD00016436
CID:50731
PubChem ID:87577963
Update Time:2025-04-18

3,4-Dihydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dihydroxybenzonitrile
    • 4-CYANOCATECHOL
    • 4-CYANOPYROCATECHOL
    • 4-CYANO-1,2-DIHYDROXYBENZENE
    • AKOS B004053
    • BENZONITRILE, 3,4-DIHYDROXY-
    • PROTOCATECHUONITRILE
    • TIMTEC-BB SBB008582
    • Protocatachuonitrile
    • 3,4-Dihydroxy-benzonitrile
    • 3.4-dihydroxybenzonitrile
    • 3,4-Dihydroxybenzoni
    • 3,4-Dihydroxy-benzonitril
    • 5-cyanocatechol
    • BENZONITRILE,3,4-DIHYDROXY
    • Protocatechusaeure-nitril
    • Protocatechunitrile
    • 3,4-Dihydroxy benzonitrile
    • NUWHYWYSMAPBHK-UHFFFAOYSA-N
    • 3,4-dihydroxybenzenecarbonitrile
    • PubChem3120
    • 3, 4-dihydroxybenzonitrile
    • 3,4 Dihydroxy benzonitrile
    • KUC106679N
    • CS-W008780
    • EN300-91442
    • EINECS 241-367-9
    • 3,4-Dihydroxybenzonitrile, 97%
    • A21164
    • AC-5998
    • MFCD00016436
    • KSC-11-207-1
    • PS-6276
    • NS00025691
    • W-107861
    • SCHEMBL217250
    • DTXSID50169616
    • SY001648
    • AKOS000304429
    • F0001-0630
    • D3352
    • FT-0657913
    • 17345-61-8
    • CHEMBL5287739
    • MDL： MFCD00016436
    • Inchi： 1S/C7H5NO2/c8-4-5-1-2-6(9)7(10)3-5/h1-3,9-10H
    • InChI Key： NUWHYWYSMAPBHK-UHFFFAOYSA-N
    • SMILES： OC1C=C(C#N)C=CC=1O
    • BRN： 2082204

Computed Properties

  • Exact Mass: 135.03200
  • Monoisotopic Mass: 135.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.2

Experimental Properties

  • Color/Form: White crystalline powder content: ≥ 99%
  • Density: 1.42
  • Melting Point: 155.0 to 159.0 deg-C
  • Boiling Point: 334.8℃ at 760 mmHg
  • Flash Point: 156.3±25.1 °C
  • Refractive Index: 1.647
  • Water Partition Coefficient: Insoluble
  • PSA: 64.25000
  • LogP: 0.96948
  • Solubility: Insoluble in water

3,4-Dihydroxybenzonitrile Security Information

3,4-Dihydroxybenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4-Dihydroxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Fluorochem
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3,4-Dihydroxybenzonitrile Production Method

3,4-Dihydroxybenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:17345-61-8)3,4-Dihydroxybenzonitrile
Order Number:A21164
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:11
Price ($):371.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:17345-61-8)3,4-Dihydroxybenzonitrile
Order Number:sfd14848
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:17345-61-8)3,4-Dihydroxybenzonitrile
Order Number:LE9265;LE5739183
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:01
Price ($):discuss personally
Email:18501500038@163.com

3,4-Dihydroxybenzonitrile Related Literature

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17345-61-8 (3,4-Dihydroxybenzonitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:17345-61-8)3,4-Dihydroxybenzonitrile
A21164
Purity:99%
Quantity:500g
Price ($):371.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:17345-61-8)3,4-Dihydroxybenzonitrile
sfd14848
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email